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Compound of Interest

Compound Name: ACTH (1-13)

Cat. No.: B8118511

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenocorticotropic hormone (ACTH) is a 39-amino acid peptide hormone produced and
secreted by the anterior pituitary gland. The N-terminal fragment, ACTH (1-13), is a biologically
active peptide that corresponds to the amino acid sequence of a-melanocyte-stimulating
hormone (a-MSH) and is involved in various physiological processes.[1][2] This document
provides detailed protocols for the preparation of ACTH (1-13) stock solutions and outlines a
general workflow for its application in cell-based assays, targeting researchers in both
academic and industrial settings.

Data Presentation: Physicochemical and Solubility
Properties

Quantitative data regarding ACTH (1-13) are summarized in the table below for easy reference.
The peptide is typically supplied as a lyophilized solid.[3][4]
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Property Value Source(s)
al-13-corticotropin,

Synonyms [3]
SYSMEHFRWGKPV-OH

Molecular Formula C75H106N20010S [3B1141[5]

Formula Weight 1623.8 g/mol [31[5]

Purity >95% - >98% [3][4][5]
Appearance Lyophilized solid [31[4]
Storage (Lyophilized) -20°C for 24 years [3]
Solubility in DMSO ~10 mg/mL [31[6]
Solubility in DMF ~0.2 mg/mL [3][6]

Solubility in Ethanol

Slightly soluble

[3]

Solubility in Water

Up to 2 mg/mL

[4]

Solubility in PBS (pH 7.2)

~10 mg/mL

[3]L6]

Experimental Protocols
Protocol 1: Reconstitution of ACTH (1-13) for Stock

Solution

This protocol details the steps for reconstituting lyophilized ACTH (1-13) to create a stock

solution. It is crucial to handle the peptide with care to maintain its integrity.

Materials:

e Lyophilized ACTH (1-13) peptide

o Sterile, nuclease-free water, dimethyl sulfoxide (DMSO), or phosphate-buffered saline (PBS),

pH 7.2

o Sterile, low-protein binding microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
Procedure:

o Pre-equilibration: Before opening, allow the vial of lyophilized ACTH (1-13) to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
the vial upon opening, which can affect the stability of the peptide.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

o Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

o For aqueous-based cell culture experiments, sterile water or PBS (pH 7.2) are
recommended. Note that aqueous solutions are not recommended for long-term storage
and should ideally be used within a day.[3]

o For experiments where an organic solvent is permissible and higher concentrations are
needed, DMSO can be used.[3]

e Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette, add the desired volume of the chosen solvent to the vial
to achieve the target concentration (e.g., 1 mg/mL).

o Gently swirl or pipette the solution up and down to dissolve the peptide completely. Avoid
vigorous vortexing, which can cause peptide degradation. If necessary, gentle sonication
can be used for peptides that are difficult to dissolve.

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile, low-protein binding microcentrifuge tubes. This minimizes
the number of freeze-thaw cycles, which can degrade the peptide.[7][8]

o Store the aliquots at -20°C.[4] For long-term storage, -80°C is preferable.
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o For aqueous solutions stored at 4°C, it is recommended to use them within 2-7 days.[7][8]
The addition of a carrier protein like 0.1% Bovine Serum Albumin (BSA) or Human Serum
Albumin (HSA) can improve stability for longer-term storage of reconstituted ACTH.[7][8]

Protocol 2: General Workflow for Cell-Based Assays

This protocol provides a general workflow for using the prepared ACTH (1-13) stock solution to
stimulate cells and measure a downstream response, such as cAMP production.

Materials:

o Cultured cells expressing the target receptor (e.g., melanocortin receptors)
o Complete cell culture medium

o Serum-free cell culture medium

e ACTH (1-13) stock solution

o Assay-specific reagents (e.g., CAMP assay Kkit)

o Multi-well cell culture plates

o Standard laboratory equipment (incubator, centrifuge, plate reader)
Procedure:

o Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific cell
line and assay duration. Allow the cells to adhere and grow overnight in a COz incubator at
37°C.

e Serum Starvation (Optional): Depending on the assay, it may be necessary to reduce basal
signaling. Replace the complete medium with serum-free or low-serum medium and incubate
for a few hours to overnight.

e Preparation of Working Solutions:

o Thaw an aliquot of the ACTH (1-13) stock solution on ice.
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o Prepare serial dilutions of the ACTH (1-13) in serum-free medium to achieve the desired
final concentrations for the dose-response experiment.

e Cell Stimulation:
o Remove the medium from the cells.

o Add the prepared working solutions of ACTH (1-13) to the respective wells. Include a
vehicle control (medium without ACTH (1-13)).

o Incubate the plate for the desired time period (e.g., 15-30 minutes for CAMP assays) at
37°C in a COz incubator.

o Assay Measurement: Following stimulation, proceed with the specific assay protocol to
measure the downstream effect. For example, lyse the cells and measure intracellular cAMP
levels using a commercially available ELISA or HTRF assay Kkit.

o Data Analysis: Analyze the data according to the assay manufacturer's instructions. For
dose-response experiments, plot the response against the log of the ACTH (1-13)
concentration to determine parameters like ECso.

Mandatory Visualizations
ACTH Signaling Pathway

The primary signaling pathway for ACTH involves the activation of the melanocortin 2 receptor
(MC2R), a G-protein coupled receptor. This leads to the activation of adenylyl cyclase and a
subsequent increase in intracellular cyclic AMP (CAMP).[9]
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Caption: ACTH (1-13) signaling cascade via the MC2R.

Experimental Workflow for ACTH (1-13) Application

The following diagram illustrates a typical experimental workflow for investigating the effects of
ACTH (1-13) on cultured cells.
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Caption: General experimental workflow for cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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